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Compound of Interest

Compound Name:
3-Ethoxy-2-hydroxy-6-

nitrobenzaldehyde

Cat. No.: B144650 Get Quote

An in-depth analysis of the crystallographic and synthetic aspects of nitro-substituted ethoxy-

hydroxybenzaldehydes is crucial for researchers in medicinal chemistry and materials science.

While the crystal structure for 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde is not publicly

available, this technical guide provides a comprehensive overview of the synthesis and

structural features of a closely related isomer, 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde, and its

structural analog, 4-hydroxy-3-methoxy-5-nitrobenzaldehyde, for which crystallographic data

has been reported.

Physicochemical Properties
A summary of the key physicochemical properties for relevant compounds is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b144650?utm_src=pdf-interest
https://www.benchchem.com/product/b144650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
3-Ethoxy-4-
hydroxy-5-
nitrobenzaldehyde

2-Hydroxy-3-
methoxy-6-
nitrobenzaldehyde

3-Ethoxy-2-
hydroxybenzaldehy
de

Molecular Formula C₉H₉NO₅[1] C₈H₇NO₅[2] C₉H₁₀O₃[3][4][5][6]

Molecular Weight 211.17 g/mol [1] 197.14 g/mol [2] 166.17 g/mol [3][5][6]

CAS Number 178686-24-3[1][7] 2426-86-0[2] 492-88-6[3][5][6]

Appearance Solid - Solid[4]

InChI Key

MDWLNBVKBMKTKN

-UHFFFAOYSA-N[1]

[7]

LPUYRRFGCOZEEK-

UHFFFAOYSA-N[2]

OFQBYHLLIJGMNP-

UHFFFAOYSA-N[3][5]

[6]

Synthesis of 3-Ethoxy-4-hydroxy-5-
nitrobenzaldehyde
The synthesis of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde can be achieved through the

nitration of 3-ethoxy-4-hydroxybenzaldehyde.

Experimental Protocol: Nitration of 3-Ethoxy-4-
hydroxybenzaldehyde
This protocol is adapted from a patented method for the synthesis of a related compound.

Materials:

3-ethoxy-4-hydroxybenzaldehyde (83.0 g)

Fuming nitric acid (22.0 ml)

Dichloromethane (400 ml)

Water

Ice
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Procedure:

Dissolve 83.0 g of 3-ethoxy-4-hydroxybenzaldehyde in 400 ml of dichloromethane in a

reaction vessel equipped with a stirrer and a cooling bath.

Cool the solution to a temperature between 5-10 °C.

Slowly add 22.0 ml of fuming nitric acid to the stirred solution at a rate of approximately 1.5

ml/min, maintaining the temperature between 5-10 °C.

After the addition is complete, continue stirring the mixture for 30 minutes at 3 °C.

Filter the resulting solid product.

Wash the product with dichloromethane and then with water.

Dry the product in vacuo at 50 °C.

The expected yield of 3-ethoxy-4-hydroxy-5-nitrobenzaldehyde is approximately 77.8 g

(73.7%).[8]

Crystallographic Data of 4-hydroxy-3-methoxy-5-
nitrobenzaldehyde
While the crystal structure of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is not available, the

crystallographic data for its close analog, 4-hydroxy-3-methoxy-5-nitrobenzaldehyde, provides

valuable insights into the expected solid-state conformation. The molecule is reported to be

essentially planar, featuring a strong intramolecular hydrogen bond between the phenolic

hydroxyl group and an oxygen atom of the adjacent nitro group, forming a stable six-membered

ring.[7]
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Crystallographic Parameter Value

Chemical Formula C₈H₇NO₅

Crystal System Monoclinic

Space Group P2₁/n

a (Å) 7.3916 (2)

b (Å) 7.0422 (3)

c (Å) 15.2612 (5)

β (°) 94.629 (1)

Volume (Å³) 790.93 (5)

(Data for the methoxy analog)[7]
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Synthesis of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde

3-Ethoxy-4-hydroxybenzaldehyde in Dichloromethane

Cooling to 5-10 °C

Slow addition of Fuming Nitric Acid

Stirring at 3 °C for 30 min

Filtration

Washing with Dichloromethane and Water

Drying in vacuo at 50 °C

3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde.
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Structural Relationships of Related Benzaldehydes
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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